Cas no 1154560-49-2 (4-(2-Ethoxyethyl)-5-propyl-4h-1,2,4-triazole-3-thiol)

• Product Name: 4-(2-Ethoxyethyl)-5-propyl-4h-1,2,4-triazole-3-thiol
• CAS No: 1154560-49-2
• MF: C₉H₁₇N₃OS
• MW: 215.31578040123
• CID: 5295505
• Update Time: 2025-10-31

4-(2-Ethoxyethyl)-5-propyl-4h-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Ethoxyethyl)-5-propyl-4h-1,2,4-triazole-3-thiol
• 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-propyl-

• Inchi： 1S/C9H17N3OS/c1-3-5-8-10-11-9(14)12(8)6-7-13-4-2/h3-7H2,1-2H3,(H,11,14)
• InChI Key： RGGVGHQFBXTYMX-UHFFFAOYSA-N
• SMILES： S=C1NN=C(CCC)N1CCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 230
• XLogP3: 1
• Topological Polar Surface Area: 69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-(2-Ethoxyethyl)-5-propyl-4h-1,2,4-triazole-3-thiol

Chemical Profile of 4-(2-Ethoxyethyl)-5-propyl-4H-1,2,4-triazole-3-thiol (CAS No. 1154560-49-2)

4-(2-Ethoxyethyl)-5-propyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound characterized by a triazole core functionalized with an ethoxyethyl side chain and a propyl substituent at the 5-position. This compound has garnered attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. The presence of both thiol and ethoxyethyl groups introduces diverse reactivity, making it a valuable scaffold for drug discovery and material science applications.

The CAS number 1154560-49-2 uniquely identifies this chemical entity, facilitating precise referencing in scientific literature and industrial processes. The molecular structure of this compound consists of a nitrogen-rich triazole ring, which is known for its stability and ability to interact with biological targets. The thiol (-SH) group at the 3-position is particularly noteworthy, as it can participate in redox reactions and form disulfide bonds, which are crucial in protein function and drug design.

Recent advancements in computational chemistry have enabled the exploration of 4-(2-Ethoxyethyl)-5-propyl-4H-1,2,4-triazole-3-thiol's interactions with biological macromolecules. Studies suggest that the compound's triazole moiety can mimic natural heterocycles found in bioactive molecules, potentially enhancing binding affinity to target proteins. Additionally, the ethoxyethyl group may contribute to solubility and membrane permeability, making it an attractive candidate for oral or transdermal drug delivery systems.

The propyl substituent at the 5-position of the triazole ring adds another layer of structural diversity. This modification can influence the compound's electronic properties and spatial orientation, which are critical factors in determining its biological efficacy. Researchers have employed molecular dynamics simulations to predict how this substitution pattern affects the compound's conformational flexibility and binding kinetics.

In vitro studies have begun to uncover the pharmacological potential of 4-(2-Ethoxyethyl)-5-propyl-4H-1,2,4-triazole-3-thiol. Initial assays indicate that the compound exhibits moderate activity against certain enzymatic targets, suggesting its utility in developing therapeutic agents. The thiol group's redox-active nature has been particularly highlighted as a possible mechanism for modulating cellular signaling pathways. This property is especially relevant in diseases where oxidative stress plays a significant role.

The synthesis of 4-(2-Ethoxyethyl)-5-propyl-4H-1,2,4-triazole-3-thiol presents an interesting challenge due to the need for precise functionalization of the triazole core. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been instrumental in achieving high yields and purity. These techniques allow for the introduction of diverse substituents while maintaining regioselectivity—a critical factor in medicinal chemistry.

Future research directions may focus on derivatizing 4-(2-Ethoxyethyl)-5-propyl-4H-1,2,4-triazole-3-thiol to enhance its pharmacological properties. For instance, incorporating additional polar or lipophilic groups could optimize its bioavailability and target specificity. Additionally, exploring its role in metal chelation could open new avenues for applications in metallodrug development.

The growing interest in heterocyclic compounds like 4-(2-Ethoxyethyl)-5-propyl-4H-1,2,4-triazole-3-thiol underscores their importance as building blocks in drug discovery. As computational tools become more sophisticated and synthetic methods advance, the potential applications of this class of molecules are likely to expand significantly. Collaborative efforts between chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

The industrial relevance of CAS No. 1154560-49-2 cannot be overstated. Its unique structure offers a rich platform for innovation across multiple sectors, including pharmaceuticals and specialty chemicals. Companies investing in research related to this compound may gain a competitive edge by developing novel derivatives with improved efficacy and reduced side effects.

In conclusion,4-(2-Ethoxyethyl)-5-propyl-4H-1,2,4-triazole-3-thiol represents a promising chemical entity with diverse applications in medicinal chemistry and material science. Its structural features—particularly the thiol group and ethoxyethyl side chain—make it a versatile scaffold for further exploration. As scientific understanding evolves，the potential uses for this compound are likely to grow，driving innovation in both academic research and industrial development.